Microchannel heat sink is a cooling device that utilizes fluid flow as a heat removal agent. However, with the increasing demand for higher heat flux removal, nanoparticle has become crucial addictive in a microchannel heat sink for improving thermal performance. This study proposes using MXene nanoparticle with base fluid in a microchannel, and this nanoparticle is used for the first time in this application. Control volume method is utilized to simulate the flow characteristic. Thermohydraulic performance is assessed by varying nanoparticle’ size ranging from 20 nm, 50 nm, 80 nm, and 135 nm. The significant results implied that MXene nanofluids with a 20-nm diameter reduced the thermal resistance by 37.25% and enhanced the heat transfer coefficient by 59.36%, which is the lowest and the highest among all nanofluids at a high Re of 1000. It was discovered that 20 nm nanofluids increase the pressure drop by only 1.95%, which is the lowest and requires the least pumping power at Re of 676. All in all, the MXene nanoparticle’s diameter of 20 nm performs for both thermal and hydraulic, which can be integrated into the following generation of cooling performance.Graphical abstract

Bonding is the critical step in the fabrication of thermoplastic-based microfluidic devices to enclose the microchannel. Conventional bonding method for thermoplastic is usually irreversible with thermal fusion or chemical treatment approaches. The reversible bonding for microfluidic applications is sometimes desirable to retrieve the samples inside the microstructures. In this study, a low cost, rapid, and low-residue reversible bonding method was proposed with the freeze-release adhesive. The poly(butyl methacrylate)-based freeze-release adhesive can achieve a relatively high bonding strength between the thermoplastic plates after applying a gentle compression force with/without thermal treatment. The detachment of the thermoplastics plates can be achieved by either storing the bonded chip in the refrigerator for several minutes or using freeze spray (immediate detachment). With the help of freeze-release adhesive, bonding between PMMA plates and hybrid bonding between PMMA and PS/PC was achieved. Bonding strengths were studied in detail with various temperature settings in the bonding process. The detachment process was also studied with different low-temperature treatment durations. The biocompatibility of the freeze-release adhesive was also discussed in this study. Compared to the previous reversible bonding methods, the proposed reversible bonding approach is simple to handle, rapid on bonding/debonding, low residue, and harmless to biological samples inside the microfluidic chip.

In this work, we study the influence of inertia on the dynamics of neutrally buoyant spherical microbeads of varying diameter in a pinch flow fractionation device. To that aim, we monitor their trajectory over an unprecedented wide range of flow rates and flow rate ratios. Our experimental results are supplemented by a depth-averaged 2D-model where the flow is described using the Navier-Stokes equation coupled with the shallow channel approximation and where particles trajectories are computed from Newton’s second law of motion with a particle tracing model. Above a certain flow rate, we show that particles inertia enables them to cross streamlines in response to an abrupt change of direction. These streamline crossing events combined with the increasing effect of the inertial lift forces drive particles to deviate from the inertialess trajectory. The amplitude of the resulting inertial deviation increases both with the particles diameter and the total flow rate before reaching a plateau. Consequently, based on our numerical and experimental results, we determine the optimal flow conditions to shift the particles distribution in order to significantly enhance their size-based separation.

Lateral flow in microfluidic channels are of utmost importance. They are the main mechanism and/or challenge in many microfluidic applications. Despite this, there is a dearth of design rule of thumbs or mathematical models to predict the characteristics of the lateral flow. The lateral flow can be either caused by channel geometry or flowing fluid inhomogeneity. The aim of the present study is to provide a much-needed model for fluid inhomogeneity-induced lateral flow in the form of an empirical dimensionless model. The model is based on a numerical model which is in turn validated by experiments. The experiments are carried out by fabricating a microfluidic chip and observing the 3D structure of the flow under fluorescent confocal microscope. Based on the results, it is found that a single model, based on Grashof and Reynolds numbers, is capable of modeling the lateral flow due to fluid inhomogeneity regardless of the inhomogeneous property. The empirical model is capable of predicting the rotation caused by the lateral flow within 10% and is valid in lateral flows caused by either, diffusion or density inhomogeneity in the supplied liquid. The results provided here can be used with ease to improve the design of microfluidic devices dealing with lateral flow, density disparity, mixing, and chemical reaction.

Aptasensors have attracted considerable interest and widespread application in point-of-care testing worldwide. One of the biggest challenges of a point-of-care (POC) is the reduction of treatment time compared to central facilities that diagnose and monitor the applications. Over the past decades, biosensors have been introduced that offer more reliable, cost-effective, and accurate detection methods. Aptamer-based biosensors have unprecedented advantages over biosensors that use natural receptors such as antibodies and enzymes. In the current epidemic, point-of-care testing (POCT) is advantageous because it is easy to use, more accessible, faster to detect, and has high accuracy and sensitivity, reducing the burden of testing on healthcare systems. POCT is beneficial for daily epidemic control as well as early detection and treatment. This review provides detailed information on the various design strategies and virus detection methods using aptamer-based sensors. In addition, we discussed the importance of different aptamers and their detection principles. Aptasensors with higher sensitivity, specificity, and flexibility are critically discussed to establish simple, cost-effective, and rapid detection methods. POC-based aptasensors’ diagnostic applications are classified and summarised based on infectious and infectious diseases. Finally, the design factors to be considered are outlined to meet the future of rapid POC-based sensors.

Milk adulteration is life-threatening, and hence, its detection is an integral part of food safety. Most of the currently established detection techniques are expensive, sophisticated, and time-consuming. Though microfluidic devices offer a promising advantage in this regard, they are mostly colorimetric with sophisticated image processing, however, with compromised accuracy. In sharp contrast to this, we develop a low cost, simple yet accurate paper-based microfluidic device for the detection of starch concentration in milk. A 10 μl sample is injected in the inlet zone of the developed device and the resulting color transition length is captured using a smartphone after 5 min of the sample injection, and the starch concentration is measured by an in-house developed app, “starch-app”. An excellent correlation (R2 = 0.9981) has been observed between the values of the starch concentration measured by the device and spectrophotometer in the range of 0–10% w/v. This novel, simple and inexpensive device has potential for its deployment in resource-constrained settings for estimation of starch adulteration in milk, especially in developing and under developing nations.

In recent years, the mechanism based on changing the cross-sectional shape of long and straight channels for increasing mixing efficiency has reached a bottleneck, while the vortex effect brought by curved channels has become a hot topic in current mixer research. The vortex effect should be fully utilized in the mixing process. Inspired by the spiral structure as well as splitting and reorganization, a passive three-dimensional double-helical structure micro-mixer was proposed. It is printed by FDM (fused deposition) technology. First, a model of the double-helix structure was printed with HIPS (high impact polystyrene) material, which was supported by PVA (polyvinyl alcohol) material. The mixing experiments showed that the three-dimensional (3D) double-helix structure could increase the mixing efficiency to 90.6%, while the mixing efficiency of the conventional two-dimensional (2D) T-shaped structure was only 78.5%. In this paper, the effects of the number of turns, pitch, diameter, staggering angle, and flow rate on the mixing effect are compared separately. The results show that the change of staggering angle has a better effect on the improvement of mixing efficiency.

3D self-assembly of biological tissues is essential for organ development, tissue engineering, transplantation, and organ regeneration. Although multicellular spheroids have been broadly used as 3D tissue models, it is challenging to precisely manipulate their interaction, limiting their potential in understanding and modeling complex tissue self-assembly. Here, we present a novel acoustofluidic device for the controllable fusion of multicellular spheroids. By introducing standing sound waves into a microfabricated chamber, our acoustofluidic device could achieve the trapping and assembling of multicellular spheroids in a highly biocompatible, label-free, and contact-free manner. After incorporating with a time-lapse imaging and in situ culture approach, our acoustofluidic system could manipulate and track the dynamic interaction of the multicellular spheroids. Moreover, the interaction dynamics of homotypic and heterotypic spheroid pairs were quantitatively characterized, and the adhesion molecules of paired spheroids were analyzed. Together, we developed a unique engineering tool, which is contactless, versatile, and biocompatible, all of which make it useful for 3D biological self-assembly and translational applications in regenerative medicine.

We present an advanced single-particle positioning technique that uses ultrasound-driven microstreaming induced by two microbubbles to position microparticles across the width of a microchannel or to direct them to desired exits of a Y-shaped microchannel. An open-loop control algorithm has been devised to facilitate the automatic detection, tracking, and precise positioning of microparticles in the presence of two microbubbles. Our control system is capable of performing particle positioning in multiple steps, individually for each microparticle, with arbitrary starting positions without requiring prior particle focusing or flow conditioning. We have also evaluated the accuracy enhancement of particle positioning using two microbubbles, in comparison to the system’s results using only one microbubble.

A key challenge for microfluidics is efficient pumping of fluids, which typically requires equipment that is significantly larger than the pumped fluid volume. This paper presents a miniature elastomer bellows pumps that can be integrated with a microfluidic cartridge. The bellows pump features three-dimensional geometries enabled by additive manufacturing in elastomer materials. To explore a large design space and investigate how pump performance depends upon geometry, we parameterized the design space, fabricated 146 pumps, and performed detailed characterization of pump mechanical properties and fluid-pumping performance. Mechanical property measurements of fluid-filled and unfilled pumps showed linear elastic (LE) stiffnesses from 0.15 to 6.4 MPa and critical stresses from 0.06 to 1.86 MPa. The pumps can deliver between 77 µL and 2.4 mL with a single stroke, and pump efficiency is between 54% and 92%, depending on the design. We explore the size, shape, and number of bellows features and the relationship between mechanical design parameters and pump performance. We find that the pumped volume mostly depends upon the radius and height of the bellows pump. Some pumps buckle under compression which limits the consistency of fluid delivery. The fluid-pumping performance strongly depends upon the bellows design and not on the geometry of the connected microchannels into which fluid is pumped. The research highlights opportunities for miniaturization and integration of microfluidic pumps, as well as opportunities for microfluidic components made from additively manufactured elastomers.